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Compound of Interest

Compound Name: 3-Ethylpentan-2-one

Cat. No.: B1293596 Get Quote

An In-depth Technical Guide to 3-Ethylpentan-2-
one
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical and physical properties of

3-ethylpentan-2-one, a ketone of interest in various chemical syntheses.

Core Molecular Information
3-Ethylpentan-2-one is an organic compound classified as a ketone.[1] Its structure features a

pentanone backbone with an ethyl substituent at the third carbon position.[1] This chemical is

also known by synonyms such as methyl(1-ethylpropyl) ketone.[2][3]

Chemical Formula and Molecular Weight

The empirical and molecular formula for 3-ethylpentan-2-one is C₇H₁₄O.[1][2][3][4][5] Based

on this formula, the calculated molecular weight of the compound is approximately 114.19

g/mol .[2][4][6]

Quantitative Data Summary
A summary of the key quantitative data for 3-ethylpentan-2-one is presented in the table

below for easy reference and comparison.
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Property Value

Molecular Formula C₇H₁₄O[1][2][3][4][5]

Molecular Weight 114.19 g/mol [2][4][6]

CAS Number 6137-03-7[2][3][5]

Boiling Point 138.8 °C[1]

Melting Point -37 °C[1]

Density 0.8144 g/mL[7]

Refractive Index 1.4050[7]

Experimental Protocols
Synthesis of 3-Ethylpentan-2-one

A common laboratory-scale synthesis of 3-ethylpentan-2-one can be achieved via the Claisen

condensation of butyraldehyde and propionic acid.[1]

General Reaction Scheme:

Butyraldehyde + Propionic Acid → 3-Ethylpentan-2-one

While specific experimental conditions can vary, a general protocol involves the slow addition of

one reactant to the other in the presence of a suitable base catalyst, followed by workup and

purification steps, typically distillation. The progress of the reaction can be monitored using

techniques such as gas chromatography or thin-layer chromatography.

Logical Relationship Diagram
The following diagram illustrates a simplified synthetic pathway for 3-ethylpentan-2-one.
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Simplified Synthesis of 3-Ethylpentan-2-one

Butyraldehyde
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Propionic_Acid
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Click to download full resolution via product page

Caption: Synthetic pathway of 3-ethylpentan-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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